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Compound of Interest

Compound Name: Btk-IN-41

Cat. No.: B15579487 Get Quote

For researchers, scientists, and drug development professionals handling the Bruton's tyrosine

kinase (BTK) inhibitor Btk-IN-41, ensuring its proper disposal is a critical component of

laboratory safety, environmental responsibility, and regulatory compliance. While a specific,

publicly available Safety Data Sheet (SDS) with detailed disposal protocols for Btk-IN-41 is not

readily found, this guide provides essential safety information and disposal procedures based

on general best practices for handling potent, solid, non-volatile chemical compounds in a

laboratory setting. All procedures must be conducted in accordance with institutional and local

regulations.

Btk-IN-41 Chemical and Safety Data
Limited data is publicly available for Btk-IN-41. The following table summarizes the known

information. Researchers should handle this compound with care, assuming it has hazardous

properties, and always consult their institution's environmental health and safety (EHS)

department for specific guidance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15579487?utm_src=pdf-interest
https://www.benchchem.com/product/b15579487?utm_src=pdf-body
https://www.benchchem.com/product/b15579487?utm_src=pdf-body
https://www.benchchem.com/product/b15579487?utm_src=pdf-body
https://www.benchchem.com/product/b15579487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name Btk-IN-41 -

Synonyms Compound 47 [1]

CAS Number 2251799-53-6 [1]

Molecular Formula C31H29F3N8O [1]

Mechanism of Action BTK inhibitor [1]

IC50 5.4 nM [1]

Storage Temperature -20℃ [1]

Experimental Protocols: General Disposal and
Decontamination
The following are generalized experimental protocols for the disposal of potent, non-volatile,

solid chemical compounds like Btk-IN-41. These protocols should be adapted to comply with

your institution's specific safety guidelines.

Personal Protective Equipment (PPE) Requirements:
Gloves: Nitrile or other chemically resistant gloves should be worn at all times.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Lab Coat: A standard laboratory coat must be worn.

Respiratory Protection: If there is a risk of aerosolization, a suitable respirator should be

used.

Step-by-Step Disposal Procedure for Btk-IN-41:
Waste Collection:

Collect all waste Btk-IN-41, including unused or expired product, in its original container or

a clearly labeled, sealed, and chemically compatible container.
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Do not mix with other chemical waste unless explicitly permitted by your institution's EHS

department.

Disposal of Contaminated Materials:

Solid Waste: All disposable materials that have come into contact with Btk-IN-41, such as

pipette tips, weigh boats, and contaminated gloves, should be collected in a designated,

sealed hazardous waste bag or container.

Liquid Waste: If Btk-IN-41 is dissolved in a solvent, the resulting solution should be

collected in a labeled, sealed container for hazardous liquid waste. Do not dispose of

down the drain.

Sharps: Needles, syringes, or other sharps contaminated with Btk-IN-41 must be

disposed of in a designated sharps container for hazardous chemical waste.

Decontamination of Surfaces and Equipment:

Decontaminate all surfaces and non-disposable equipment that have come into contact

with Btk-IN-41.

Use a suitable solvent (e.g., ethanol or isopropanol) followed by a soap and water wash.

Collect all cleaning materials (e.g., wipes, paper towels) and the initial rinse solution as

hazardous waste.

Labeling and Storage of Waste:

Clearly label all waste containers with "Hazardous Waste," the chemical name ("Btk-IN-
41"), and any other information required by your institution.

Store the waste in a designated, secure, and well-ventilated area, away from incompatible

materials, until it can be collected by trained hazardous waste personnel.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal company.
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Follow all federal, state, and local regulations for the transportation and disposal of

hazardous chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Btk-IN-41 and associated materials.
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Caption: Btk-IN-41 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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